l-alpha-Lysophosphatidylcholine

• Molecular Formula: C10H22NO7P
• Molecular Weight: 299.26 g/mol
• InChI: InChI=1S/C10H22NO7P/c1-9(12)16-7-10(13)8-18-19(14,15)17-6-5-11(2,3)4/h10,13H,5-8H2,1-4H3
• InChIKey: RYCNUMLMNKHWPZ-UHFFFAOYSA-N

L-alpha-Lysophosphatidylcholine (Egg Yolk) – Product Definition & Composition

L-alpha-Lysophosphatidylcholine (L-alpha-LPC, CAS 9008-30-4) is a zwitterionic glycerophospholipid consisting of a glycerol backbone esterified at the sn-1 position with a single fatty acyl chain and bearing a phosphocholine headgroup. The product designated as "L-alpha-Lysophosphatidylcholine from egg yolk" is a natural mixture prepared by phospholipase A digestion of egg L-alpha-phosphatidylcholine, yielding a powder with ≥99% purity (TLC). Its fatty acid composition is approximately 69% palmitoyl (16:0), 27% stearoyl (18:0), and 3% oleoyl (18:1) . This heterogeneous acyl chain profile distinguishes it from synthetic single-species LPC analogs and from soybean-derived LPC preparations .

Egg yolk-derived natural LPC mixture, prepared by phospholipase A digestion

Predominantly saturated C16:0 and C18:0 acyl chains; low oleic content

High purity, TLC-verified; heterogeneous chain composition

L-alpha-Lysophosphatidylcholine (Egg Yolk) – Substitution Limitations

L-alpha-LPC is not a single molecular entity but a family of compounds whose biological and physicochemical properties are exquisitely sensitive to acyl chain length, saturation, and headgroup chemistry. Egg yolk-derived L-alpha-LPC carries a predominantly saturated long-chain fatty acid profile (C16–C18) that imparts a critical micelle concentration (CMC) in the low micromolar range, strong positive membrane curvature induction, and specific hemolytic potency [1][2]. Substituting egg yolk LPC with soybean-derived LPC, short-chain synthetic LPCs, or alternative lysophospholipids (e.g., lysoPE) can alter CMC by orders of magnitude, reverse or nullify membrane curvature effects, and change pharmacological activity – as demonstrated quantitatively below [3][4].

Soybean-derived LPC

Acyl chain profile differs, which may shift critical micelle concentration and hemolytic potency profile.

Short-chain synthetic LPCs

CMC orders of magnitude higher; micelle-based delivery behavior may not be reproduced at low concentration.

LysoPE or alternative headgroups

Minimal positive membrane curvature induction; curvature-dependent assay responses may not be replicated.

• [1] Zhang Y, Tao N, Wu Y, Gao H. Rationality Analysis of Limits on Lysophosphatidylcholine Content in Different Sources of Pharmaceutical Excipients. Chinese Pharmaceutical Affairs, 2019, 33(5): 582-585. doi:10.16153/j.1002-7777.2019.05.014. View Source
• [2] Kumar VV, et al. Lanthanide-induced phosphorus-31 NMR downfield chemical shifts of lysophosphatidylcholines are sensitive to lysophospholipid critical micelle concentration. Biophys J. 1991 Jan;59(1):103-7. doi:10.1016/S0006-3495(91)82202-0. View Source
• [3] Fuller N, Rand RP. The influence of lysolipids on the spontaneous curvature and bending elasticity of phospholipid membranes. Biophys J. 2001 Jul;81(1):243-54. PMC1301507. View Source
• [4] Lysophosphatidylcholine inhibits membrane-associated SNARE complex disassembly. J Cell Mol Med. 2012 Jul;16(8):1701-8. doi:10.1111/j.1582-4934.2011.01433.x. View Source

L-alpha-Lysophosphatidylcholine (Egg Yolk) – Comparative Performance Evidence

Hemolytic Potency vs Soybean LPC

In a direct comparative in vitro hemolysis study, egg yolk-derived L-alpha-lysophosphatidylcholine produced an IC50 of 0.0427 mg/ml, while soybean-derived L-alpha-LPC required nearly twice the concentration to achieve 50% hemolysis (IC50 0.0801 mg/ml). The hemolysis rate of egg yolk LPC was significantly higher than that of soybean LPC at multiple osmotic pressure conditions (0.65%, 0.60%, and 0.55% NaCl). Neither source induced erythrocyte coagulation [1].

Hemolytic potency

Head-to-head

Egg yolk LPC IC50 0.0427 vs Soybean LPC IC50 0.0801 mg/ml

Supports source-dependent hemocompatibility profiling; potency context for excipient selection.

1.88-fold difference; osmotic fragility conditions.

Evidence Dimension	Hemolytic activity (IC50) on human erythrocytes
Target Compound Data	IC50 = 0.0427 mg/ml (egg yolk L-alpha-LPC)
Comparator Or Baseline	IC50 = 0.0801 mg/ml (soybean L-alpha-LPC)
Quantified Difference	1.88-fold higher hemolytic potency for egg yolk LPC (lower IC50 indicates greater potency)
Conditions	In vitro erythrocyte hemolysis test; spectrophotometric detection; NaCl osmotic fragility test at 0.55%–0.65%

Why This Matters

Procurement of egg yolk LPC vs soybean LPC directly determines hemolytic risk in pharmaceutical excipient formulations; the 1.88-fold potency difference necessitates source-specific safety limits.

• [1] Zhang Y, Tao N, Wu Y, Gao H. Rationality Analysis of Limits on Lysophosphatidylcholine Content in Different Sources of Pharmaceutical Excipients. Chinese Pharmaceutical Affairs, 2019, 33(5): 582-585. doi:10.16153/j.1002-7777.2019.05.014. View Source

Buccal Permeation Enhancement Comparison

In an ex vivo porcine buccal diffusion model, L-alpha-lysophosphatidylcholine at 0.5% w/v achieved a steady-state flux enhancement ratio of 3.2 for the model drug propranolol hydrochloride, outperforming didecanoylphosphatidylcholine (DDPC, ratio 2.9), sodium taurodihydrofusidate (STDHF, ratio 2.0), and ethanol/PBS 30:70 (ratio 1.5). All enhancers significantly increased permeation vs PBS control (P<0.05), but LPC provided the highest numerical enhancement [1].

Buccal permeation

Head-to-head

Enhancement ratio 3.2 (LPC) vs 2.9 (DDPC), 2.0 (STDHF), 1.5 (EtOH/PBS)

Supports permeation enhancer selection for transmucosal research; highest reported among phospholipid enhancers.

0.5% w/v, ex vivo porcine mucosa, [3H]propranolol.

Evidence Dimension	Buccal permeation enhancement ratio for [3H]propranolol hydrochloride
Target Compound Data	3.2 (L-alpha-LPC, 0.5% w/v)
Comparator Or Baseline	2.9 (DDPC); 2.0 (STDHF); 1.5 (EtOH:PBS 30:70); 1.0 (PBS control)
Quantified Difference	LPC/DDPC ratio = 1.10; LPC/STDHF ratio = 1.60; LPC/EtOH:PBS ratio = 2.13
Conditions	Ex vivo porcine buccal mucosa; 0.5% w/v enhancer; radiolabeled [3H]propranolol HCl; steady-state flux measurement

Why This Matters

For formulation scientists developing buccal or transmucosal delivery systems, L-alpha-LPC offers the highest permeation enhancement among phospholipid-based enhancers, directly impacting drug bioavailability.

• [1] Lee J, Choi YW. Enhanced ex vivo buccal transport of propranolol: evaluation of phospholipids as permeation enhancers. Arch Pharm Res. 2003 May;26(5):421-5. doi:10.1007/BF02976701. PMID: 12785740. View Source

Positive Spontaneous Membrane Curvature vs DOPE

Using X-ray diffraction and osmotic stress analysis of lysolipid-doped dioleoylphosphatidylethanolamine (DOPE) hexagonal (HII) phases, PC lysolipids including L-alpha-LPC were shown to add high positive spontaneous curvature with radii of curvature R0 = +38 to +60 Å, the exact value depending on acyl chain length. In contrast, DOPE alone exhibits negative curvature (R0 = -30 Å), and lysophosphatidylethanolamines (lysoPEs) contribute only very small curvatures. This represents a net curvature swing of approximately 70–90 Å magnitude with sign reversal [1].

Membrane curvature

Head-to-head

R0 +38 to +60 Å (LPC) vs -30 Å (DOPE); lysoPE negligible

Supports positive curvature induction in membrane biophysics; curvature-dependent assay interpretation.

X-ray diffraction; DOPE HII phase.

Evidence Dimension	Spontaneous radius of curvature (R0)
Target Compound Data	R0 = +38 to +60 Å (PC lysolipids including L-alpha-LPC)
Comparator Or Baseline	R0 = -30 Å (DOPE); very small curvature (lysoPEs)
Quantified Difference	Net positive-to-negative curvature difference of 68–90 Å; sign reversal compared to DOPE; qualitatively and quantitatively distinct from lysoPE
Conditions	Lysolipid doped into DOPE at up to 30 mol%; HII phase in excess water; X-ray diffraction and osmotic stress method

Why This Matters

L-alpha-LPC is the reagent of choice for experiments requiring positive membrane curvature induction (e.g., mechanosensitive channel gating, membrane fusion, endocytosis modeling); lysoPE or diacyl-PE lipids cannot substitute for this function.

• [1] Fuller N, Rand RP. The influence of lysolipids on the spontaneous curvature and bending elasticity of phospholipid membranes. Biophys J. 2001 Jul;81(1):243-54. PMC1301507. View Source

Critical Micelle Concentration: Chain-Length Dependence

Using a lanthanide (Pr3+)-induced 31P-NMR downfield chemical shift method, the critical micelle concentrations (CMC) of chemically defined lysophosphatidylcholines were determined as: 57 mM (C8-LPC), 5.7 mM (C10-LPC), and 0.6 mM (C12-LPC). The pronounced difference in lanthanide-induced shift between monomeric short-chain LPCs (2.26 ppm for C6/C8) and micellar long-chain LPCs (12.1 ppm for C12–C18) underpins the quantitative accuracy of these CMC determinations [1]. Although direct CMC values for egg yolk L-alpha-LPC (predominantly C16:0 and C18:0) are not reported in this study, the trend predicts sub-micromolar CMC for the natural product.

CMC chain-length trend

Class-level inference

C12-LPC CMC 0.6 mM; predicts lower for C16/C18 egg yolk LPC

Class-level CMC inference supports micelle-based carrier design at low concentration.

31P-NMR shift method; chain-length dependence.

Evidence Dimension	Critical micelle concentration (CMC) in aqueous solution
Target Compound Data	0.6 mM (C12-LPC; egg yolk LPC expected to be lower owing to longer chains)
Comparator Or Baseline	57 mM (C8-LPC); 5.7 mM (C10-LPC); ~nM range for diacyl PCs
Quantified Difference	C12-LPC CMC is 95-fold lower than C8-LPC; 9.5-fold lower than C10-LPC; diacyl PCs have CMCs orders of magnitude lower still
Conditions	31P-NMR Pr3+ shift-reagent method; aqueous solution pH ~7; 25°C; Pr3+/LPC molar ratio of 0.5

Why This Matters

Egg yolk-derived L-alpha-LPC, with predominantly C16–C18 acyl chains, forms stable micelles at concentrations far below those required by short-chain synthetic LPCs, enabling robust micelle-based delivery or membrane-perturbing activity at low dosing.

• [1] Kumar VV, et al. Lanthanide-induced phosphorus-31 NMR downfield chemical shifts of lysophosphatidylcholines are sensitive to lysophospholipid critical micelle concentration. Biophys J. 1991 Jan;59(1):103-7. doi:10.1016/S0006-3495(91)82202-0. View Source

SNARE Complex Disassembly Inhibition vs Cholesterol

In a reconstituted liposome system incorporating purified recombinant t-SNARE (SNAP-25/syntaxin) and v-SNARE (VAMP2) proteins, L-alpha-lysophosphatidylcholine-associated liposomes showed complete inhibition of NSF-ATP-induced t-/v-SNARE complex disassembly, leading to accumulation of clustered vesicles. Cholesterol-associated liposomes, under identical conditions, underwent normal disassembly yielding dissociated monomeric and dimeric vesicles. This binary functional outcome – inhibition vs. full disassembly – was confirmed by atomic force microscopy (AFM) and X-ray diffraction. The effect was also replicated in ex vivo rat brain slices and pancreatic lobules [1].

SNARE disassembly

Head-to-head

LPC: inhibition, vesicle clustering. Cholesterol: complete disassembly.

Binary outcome supports curvature-dependent SNARE disassembly research; cholesterol yields opposite outcome.

AFM/X-ray validated; also in brain slices.

Evidence Dimension	NSF-ATP-induced t-/v-SNARE complex disassembly outcome
Target Compound Data	Inhibition of disassembly; accumulation of clustered vesicles
Comparator Or Baseline	Cholesterol: complete disassembly; formation of dissociated monomeric/dimeric vesicles
Quantified Difference	Binary qualitative outcome: LPC inhibits, cholesterol permits; AFM and X-ray diffraction confirm vesicle clustering vs dissociation
Conditions	Purified recombinant t-/v-SNARE liposomes; NSF-ATP exposure; AFM imaging; X-ray diffraction (1.54–5.9 Å range); also validated in rat brain slices and pancreatic lobules

Why This Matters

For researchers dissecting SNARE-mediated membrane fusion mechanisms, L-alpha-LPC serves as an irreplaceable positive-curvature lipid tool that cholesterol – a negative-curvature lipid – cannot functionally substitute for; selection of the wrong lipid yields opposite experimental outcomes.

• [1] Lysophosphatidylcholine inhibits membrane-associated SNARE complex disassembly. J Cell Mol Med. 2012 Jul;16(8):1701-8. doi:10.1111/j.1582-4934.2011.01433.x. PMC3822683. View Source

L-alpha-Lysophosphatidylcholine (Egg Yolk) – Application Scenarios

Transmucosal & Buccal Drug Delivery

L-alpha-LPC from egg yolk is the highest-performing phospholipid permeation enhancer among tested comparators, with an enhancement ratio of 3.2 for propranolol across porcine buccal mucosa – 1.6-fold higher than STDHF and 2.1-fold higher than ethanol/PBS [1]. Formulation scientists developing oral transmucosal, sublingual, or nasal delivery systems can prioritize egg yolk L-alpha-LPC to maximize drug flux at low enhancer concentrations (0.5% w/v), improving bioavailability of poorly permeable therapeutics.

Membrane Biophysics & Mechanosensitive Channel Studies

Egg yolk L-alpha-LPC imposes strong positive spontaneous membrane curvature (R0 = +38 to +60 Å) and is a specific inhibitor of SNARE complex disassembly, whereas cholesterol promotes negative curvature and permits disassembly [2]. These orthogonal physical and functional properties make L-alpha-LPC indispensable for studying curvature-dependent processes including MscL channel gating, SNARE-mediated membrane fusion, and endocytosis/exocytosis mechanisms. Using lysoPE or cholesterol as an alternative lipid probe would yield fundamentally different membrane mechanical responses.

Demyelination and Remyelination Research Models

L-alpha-LPC is a well-established agent for inducing targeted demyelinating lesions in spinal cord and peripheral nerve models, with demyelinated fibers becoming remyelinated within approximately 14 days post-injection . The predominantly saturated long-chain fatty acid composition (C16:0 ~69%, C18:0 ~27%) of egg yolk-derived LPC contributes to reproducible myelinotoxic activity. Researchers investigating multiple sclerosis pathophysiology or evaluating remyelination-promoting therapies should specify egg yolk L-alpha-LPC for consistency with historical demyelination literature and predictable lesion kinetics.

Pharmaceutical Excipient Hemolytic Risk Assessment

Egg yolk-derived L-alpha-LPC has an erythrocyte hemolysis IC50 of 0.0427 mg/ml, 1.88-fold more potent than soybean-derived LPC (IC50 0.0801 mg/ml) [3]. Quality control and regulatory affairs groups evaluating phospholipid excipients for parenteral or topical formulations must account for this source-dependent hemolytic potency when setting lot release specifications. Egg yolk LPC serves as a more stringent positive control for hemocompatibility testing, enabling conservative safety margin determinations.

Application

Selection Property

Validation Focus

Buccal permeation enhancer research

Permeation enhancement profile

Ex vivo mucosal flux validation

Membrane curvature & SNARE disassembly research

Positive curvature induction & SNARE inhibition profile

Curvature-dependent assay & fusion validation

Demyelination lesion model

Myelinotoxic activity & lesion kinetics

Remyelination monitoring & reproducibility

Hemocompatibility assessment research

Source-dependent hemolytic potency

Hemolysis benchmarking for excipient selection

• [1] Lee J, Choi YW. Enhanced ex vivo buccal transport of propranolol: evaluation of phospholipids as permeation enhancers. Arch Pharm Res. 2003 May;26(5):421-5. doi:10.1007/BF02976701. PMID: 12785740. View Source
• [2] Fuller N, Rand RP. The influence of lysolipids on the spontaneous curvature and bending elasticity of phospholipid membranes. Biophys J. 2001 Jul;81(1):243-54. PMC1301507; and: Lysophosphatidylcholine inhibits membrane-associated SNARE complex disassembly. J Cell Mol Med. 2012 Jul;16(8):1701-8. PMC3822683. View Source
• [3] Zhang Y, Tao N, Wu Y, Gao H. Rationality Analysis of Limits on Lysophosphatidylcholine Content in Different Sources of Pharmaceutical Excipients. Chinese Pharmaceutical Affairs, 2019, 33(5): 582-585. doi:10.16153/j.1002-7777.2019.05.014. View Source